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Compound of Interest

Compound Name: Indole-3-amidoxime

Cat. No.: B3024108 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Indole-3-amidoxime is a synthetic intermediate with potential applications in pharmaceutical

synthesis.[1][2][3] Its structural motif, the amidoxime group, is found in various biologically

active compounds. Notably, amidoxime derivatives have been identified as inhibitors of

Indoleamine 2,3-dioxygenase 1 (IDO1), a key enzyme in the kynurenine pathway of tryptophan

metabolism and a target in cancer immunotherapy.[2][4] This document provides detailed

protocols for the dissolution and storage of Indole-3-amidoxime to ensure its stability and

proper handling for research applications.

Chemical and Physical Properties
Property Value Reference

CAS Number 95649-37-9 [2][3]

Molecular Formula C₉H₉N₃O [2][5]

Molecular Weight 175.19 g/mol [5]

Appearance Crystalline solid [4]

Purity ≥97% [2][4]
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Solubility Data
Solvent Solubility Notes Reference

DMSO
~14 mg/mL (~79.9

mM)

Ultrasonic treatment

may be needed for

complete dissolution.

[2][6]

DMF
~12.5 mg/mL (~71.4

mM)
[2]

DMSO:PBS (pH 7.2)

(1:10)
~0.1 mg/mL

Prepare by first

dissolving in DMSO,

then diluting with PBS.

[2][4]

Experimental Protocols
1. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Indole-3-amidoxime in

Dimethyl Sulfoxide (DMSO).

Materials:

Indole-3-amidoxime (solid)

Anhydrous DMSO

Sterile, amber glass vials with screw caps

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate the vial of solid Indole-3-amidoxime to room temperature before opening to

prevent moisture condensation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/32047753/
https://www.researchgate.net/publication/226963390_Indole_and_Isatin_Oximes_Synthesis_Reactions_and_Biological_Activity_Review
https://pubmed.ncbi.nlm.nih.gov/32047753/
https://pubmed.ncbi.nlm.nih.gov/32047753/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2019.00164/full
https://www.benchchem.com/product/b3024108?utm_src=pdf-body
https://www.benchchem.com/product/b3024108?utm_src=pdf-body
https://www.benchchem.com/product/b3024108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh out the desired amount of Indole-3-amidoxime using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 1.752 mg.

Transfer the weighed compound to a sterile amber glass vial.

Add the appropriate volume of anhydrous DMSO to the vial. For a 10 mM solution, add 1 mL

of DMSO for every 1.752 mg of compound.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. If necessary,

use an ultrasonic bath to aid dissolution.[6]

Once dissolved, the stock solution is ready for use or for further dilution into aqueous buffers.

2. Preparation of a Working Solution in an Aqueous Buffer

Indole-3-amidoxime has limited solubility in aqueous solutions. This protocol outlines the

preparation of a working solution in a buffer like Phosphate-Buffered Saline (PBS) by diluting a

DMSO stock solution.

Materials:

10 mM Indole-3-amidoxime stock solution in DMSO

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tubes or vials

Procedure:

Begin with the 10 mM stock solution of Indole-3-amidoxime in DMSO.

Determine the final desired concentration and volume of the working solution.

Add the required volume of the DMSO stock solution to the aqueous buffer. For example, to

prepare a 100 µM working solution, dilute the 10 mM stock solution 1:100 in PBS.

It is recommended to add the DMSO stock solution to the buffer while gently vortexing to

ensure proper mixing and to avoid precipitation.
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Due to the limited stability of Indole-3-amidoxime in aqueous solutions, it is strongly

recommended to prepare these solutions fresh on the day of use and not to store them for

more than one day.[4]

Storage and Stability
Form

Storage
Temperature

Stability Reference

Solid -20°C ≥ 2 years [4]

DMSO Stock Solution -20°C 1 month [1]

-80°C 6 months [1]

Aqueous Working

Solution
4°C

Not recommended for

storage longer than

one day.

[4]

Important Considerations:

Always handle Indole-3-amidoxime in a well-ventilated area, wearing appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.[4]

To avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes before freezing.[1]
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Start: Solid Indole-3-amidoxime

Weigh Compound

Dissolve in DMSO

Vortex/Sonicate

10 mM Stock Solution

Aliquot for Storage Dilute in Aqueous Buffer

Store at -20°C or -80°C Working Solution

Use Immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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